rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, trans
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Description
Rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride, trans is a useful research compound. Its molecular formula is C6H14ClNO and its molecular weight is 151.63. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Crystal Structure Analysis
The synthesis and structural characterization of chemical compounds related to rac-(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine hydrochloride have been extensively studied. For instance, the synthesis, crystal structure analysis, and pharmacological characterization of sila-venlafaxine, a sila-analogue of the serotonin/noradrenaline reuptake inhibitor venlafaxine, were explored, starting from tetrachlorosilane or tetramethoxysilane. This study highlights the potential of silicon analogues in medicinal chemistry (Daiss et al., 2006).
Asymmetric Synthesis and Resolution
The convenient and inexpensive synthesis of (1R,2R)-trans-1-Amino-6-nitroindan-2-ol from inexpensive indene showcases the broader category of research into efficient synthetic methodologies for obtaining enantiomerically pure compounds, an area of significant interest in organic synthesis (Kozhushkov et al., 2005).
Intramolecular Amination and Diastereoselectivity
Research on bis(trichloroacetimidoyloxymethyl)cyclopropanes demonstrates the intramolecular amination products and diastereoselective formation of cyclobutane derivatives, further emphasizing the significance of understanding reaction mechanisms and selectivity in synthetic organic chemistry (Skvorcova et al., 2017).
Stereocontrolled Preparation and Functionalization
Studies on the stereocontrolled preparation of diversely tri-functionalized cyclobutanes, which involve the synthesis of small libraries of compounds bearing an acid, an amine, and a third functional group from a single precursor, highlight the importance of stereochemistry in the design and synthesis of functional molecules (Chang et al., 2019).
Properties
IUPAC Name |
(1R,2R)-2-(methoxymethyl)cyclobutan-1-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H13NO.ClH/c1-8-4-5-2-3-6(5)7;/h5-6H,2-4,7H2,1H3;1H/t5-,6+;/m0./s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLNWNMHXJFSLNO-RIHPBJNCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC1CCC1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
COC[C@@H]1CC[C@H]1N.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H14ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.